Cas no 61982-84-1 (Naphthalene, 4-chloro-1-methoxy-5-phenyl-)
61982-84-1 structure
Product Name:Naphthalene, 4-chloro-1-methoxy-5-phenyl-
CAS No:61982-84-1
MF:C17H13ClO
MW:268.737523794174
CID:461647
PubChem ID:12336378
Update Time:2025-04-19
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 4-chloro-1-methoxy-5-phenyl-
- 4-chloro-1-methoxy-5-phenylnaphthalene
- 61982-84-1
- DTXSID20491395
-
- Inchi: 1S/C17H13ClO/c1-19-16-11-10-15(18)17-13(8-5-9-14(16)17)12-6-3-2-4-7-12/h2-11H,1H3
- InChI Key: QNVMXZOGMCFWSO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C2C=CC=C(C3C=CC=CC=3)C2=1)OC
Computed Properties
- Exact Mass: 268.06559
- Monoisotopic Mass: 268.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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